2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid

• IUPAC Name: 2-[butan-2-yl(cyclopentanecarbonyl)amino]acetic acid
• InChI: InChI=1S/C12H21NO3/c1-3-9(2)13(8-11(14)15)12(16)10-6-4-5-7-10/h9-10H,3-8H2,1-2H3,(H,14,15)
• InChI Key: OPWZLAIDVVMNIS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(CC(=O)O)C(=O)C1CCCC1
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol

Description

2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid, also known as BCAA-Glycine, is a type of amino acid that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized by the reaction of butan-2-ylamine with cyclopentanecarbonyl chloride, followed by the addition of glycine. In

Mechanism of Action

The mechanism of action of 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid is not fully understood, but it is believed to work by increasing the availability of amino acids in the body. This, in turn, can improve muscle protein synthesis and reduce muscle damage and soreness after exercise. Additionally, 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid may have anti-inflammatory and antioxidant effects, which could contribute to its potential applications in the treatment of liver disease, cancer, and cardiovascular disease.
Biochemical and Physiological Effects:
2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid has been shown to have a number of biochemical and physiological effects. Studies have shown that 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid can improve muscle protein synthesis, reduce muscle damage and soreness after exercise, and increase endurance. Additionally, 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid has been shown to have anti-inflammatory and antioxidant effects, which could contribute to its potential applications in the treatment of liver disease, cancer, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid for lab experiments is its potential to improve muscle protein synthesis and reduce muscle damage and soreness after exercise. This makes it a useful tool for studying the effects of exercise on the body. Additionally, 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid has potential applications in the treatment of liver disease, cancer, and cardiovascular disease, making it a useful tool for studying these conditions.
One limitation of 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid for lab experiments is that its mechanism of action is not fully understood. Additionally, the effects of 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid may vary depending on the dose and duration of treatment, making it difficult to draw definitive conclusions from lab experiments.

Future Directions

There are a number of future directions for research on 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid. One area of research could focus on the development of new synthesis methods for 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid, with the goal of improving yields and reducing costs. Additionally, research could focus on the effects of 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid on other conditions, such as diabetes and neurodegenerative diseases. Finally, research could focus on the development of new formulations of 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid, such as sustained-release formulations, with the goal of improving its efficacy and reducing side effects.
Conclusion:
In conclusion, 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid is a promising compound that has gained attention in scientific research due to its potential applications in various fields. The synthesis of 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid involves a three-step reaction, and the compound has been shown to improve muscle protein synthesis, reduce muscle damage and soreness after exercise, and have potential applications in the treatment of liver disease, cancer, and cardiovascular disease. While there are limitations to using 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid in lab experiments, there are a number of future directions for research on this compound, including the development of new synthesis methods, the study of its effects on other conditions, and the development of new formulations.

Synthesis Methods

The synthesis of 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid involves a three-step reaction. First, butan-2-ylamine is reacted with cyclopentanecarbonyl chloride to form butan-2-yl(cyclopentanecarbonyl)amine. Next, glycine is added to the mixture, and the reaction is allowed to proceed to completion. Finally, the product is purified by recrystallization, yielding 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid.

Scientific Research Applications

2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid has been studied extensively in scientific research due to its potential applications in various fields. One of the most promising applications of 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid is in the field of sports nutrition. Studies have shown that 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid can improve muscle protein synthesis and reduce muscle damage and soreness after exercise. Additionally, 2-[Butan-2-yl(cyclopentanecarbonyl)amino]acetic acid has been shown to have potential applications in the treatment of liver disease, as well as in the prevention of cancer and cardiovascular disease.